Cas no 5548-09-4 (Methyl 3-(1H-indol-3-yl)propanoate)

Methyl 3-(1H-indol-3-yl)propanoate is a synthetic ester derivative of indole, featuring a propanoate side chain esterified with a methyl group. This compound is of interest in organic and medicinal chemistry due to its indole core, a privileged scaffold found in biologically active molecules. Its structural features make it a versatile intermediate for the synthesis of pharmaceuticals, agrochemicals, and functional materials. The ester group enhances solubility and reactivity, facilitating further derivatization. The indole moiety provides opportunities for electrophilic substitution, enabling tailored modifications. This compound is particularly valuable in research settings for exploring structure-activity relationships in drug discovery and development.

Methyl 3-(1H-indol-3-yl)propanoate structure

5548-09-4 structure

Product Name:Methyl 3-(1H-indol-3-yl)propanoate

CAS No:5548-09-4

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD00022778

CID:1028751

PubChem ID:21711

Update Time:2025-06-08

Methyl 3-(1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(1H-indol-3-yl)propanoate
- INDOLE-3-PROPIONIC ACID METHYL ESTER
- 1H-Indole-3-propanoic acid, methyl ester
- 3-(1H-Indol-3-yl)-propionic acid methyl ester
- 3-indolepropionic acid methyl ester
- INDOLE-3-PROPIO
- methyl 3-(3-indolyl)propanoate
- methyl 3-(3-indolylmethyl)propanoate
- Methyl 3-(indol-3-yl)propionate
- Methyl indole-3-propanoate
- Methyl indole-3-propionate
- C12H13NO2
- PR3BRO222F
- MFCD00022778
- Methyl 3-(1H-indol-3-yl)propanoate #
- C75599
- Methyl 3-indolepropionate
- NSC-56004
- DTXSID50204056
- indole-3-propionic acidmethyl ester
- 1H-Indole-3-propanoic acid methyl ester
- Z13758675
- SCHEMBL290808
- AG-690/12868747
- UNII-PR3BRO222F
- AKOS000588653
- CHEMBL388749
- CS-0139207
- 5548-09-4
- NSC 56004
- methyl 3-(1H-indol-3-yl)propionate
- EN300-110930
- DB-351907
- 1H-Indole-3-propionic acid methyl ester
- CCG-105130
- INDOLE-3-PROPIONIC ACID, METHYL ESTER
- Methyl3-(1H-indol-3-yl)propanoate
- Methyl beta-(3-indolyl)-propionate
- Methyl 1H-Indole-3-propanoate
- Methyl .beta.-(3-indolyl)-propionate
- methyl 3-(3-indolyl)-propanoate
- A923890
- DB-142919
- Q27286720
- DS-5840
- 5-22-03-00115 (Beilstein Handbook Reference)
- SY139430
- Propionic acid, 3-(3-indolyl)-, methyl ester
- NSC56004
- BRN 0171479
- MDL： MFCD00022778
- Inchi： 1S/C12H13NO2/c1-15-12(14)7-6-9-8-13-11-5-3-2-4-10(9)11/h2-5,8,13H,6-7H2,1H3
- InChI Key： BAYIDMGOQRXHBC-UHFFFAOYSA-N
- SMILES： O(C)C(CCC1=CNC2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 203.09469
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 42.1Å²

Experimental Properties

Boiling Point: 355.8°C at 760 mmHg
PSA: 42.09

Methyl 3-(1H-indol-3-yl)propanoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

Methyl 3-(1H-indol-3-yl)propanoate Pricemore >>

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